Cas no 1805133-07-6 (3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1805133-07-6
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4839060
• Update Time: 2025-10-29

3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H7F3N2O6/c1-19-7-5(14(17)18)2-4(3-6(15)16)13-8(7)20-9(10,11)12/h2H,3H2,1H3,(H,15,16)
• InChI Key： OGLPZQVIVRZROS-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=CC(CC(=O)O)=N1)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 1.7
• Topological Polar Surface Area: 115

Additional information on 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid

3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1805133-07-6): An Overview

3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1805133-07-6) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a trifluoromethoxy group, a nitro group, and an acetic acid moiety. These functional groups contribute to its diverse chemical properties and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The pyridine ring is a fundamental structure in many biologically active molecules due to its aromaticity and the ability to form hydrogen bonds. The presence of the trifluoromethoxy group enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. The nitro group introduces electron-withdrawing properties, which can modulate the compound's reactivity and stability. Finally, the acetic acid moiety provides a carboxylic acid functional group, which can participate in various chemical reactions and interactions with biological targets.

Recent studies have explored the potential of 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel drugs targeting specific enzymes or receptors. For instance, researchers have investigated its role in the development of inhibitors for kinases, which are key enzymes involved in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

In addition to its use as a synthetic intermediate, 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid has shown promise as a lead compound for drug discovery. Its unique combination of functional groups allows for fine-tuning of its pharmacological properties through structural modifications. For example, substituting different groups on the pyridine ring or modifying the acetic acid moiety can alter the compound's binding affinity and selectivity for specific targets.

The biological activity of 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid has been evaluated in several preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes and modulate cellular processes associated with disease states. For instance, it has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in immune cells. Additionally, preliminary studies have indicated that it may have antiproliferative properties against certain cancer cell lines, suggesting its potential as an anticancer agent.

The safety profile of 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid is also an important consideration in its development as a therapeutic agent. Preclinical toxicology studies have generally shown that it is well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1805133-07-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent or synthetic intermediate. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, contributing to advancements in drug discovery and development.